Cas no 127-51-5 (a-iso-Methylionone)
A-iso-Methylionone is a synthetic fragrance compound belonging to the ionone family, widely used in perfumery for its woody, floral, and violet-like aroma profile. Its key advantage lies in its stability and versatility, making it suitable for a broad range of fragrance applications, including fine perfumes, soaps, and cosmetics. The compound exhibits excellent blending properties, enhancing both floral and woody accords while providing long-lasting olfactory effects. Its low volatility ensures sustained fragrance release, contributing to the longevity of scent formulations. Additionally, a-iso-Methylionone is valued for its consistency in quality and performance across diverse formulation matrices.

a-iso-Methylionone structure
Product name:a-iso-Methylionone
a-iso-Methylionone Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
- alpha-iso-Methylionone
- Isonaline 70
- 3-Buten-2-one,3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
- 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
- 3-methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
- Cetone Alpha (tech)
- α-Isomethyl ionone
- Methyl-alpha-isoionone
- 3-Methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one , tech
- 3-METHYL-ALPHA-IONONE
- a-Isomethylionone
- Cetone Alpha
- α-Cetone
- α-Isomethyl ionone100µg
- α-ISO-METHYLIONONE
- Isomethyl-α-ionone
- Isomethyl-alpha-ionone
- NSC 66432
- FEMA 2714
- ISORALDEINE
- IRISANTHEME
- ALPHA-CETONE
- Methyl lonone
- g-Methylionone
- α-Isomethylionone
- CETONE, ALPHA
- alpha-Ionone, isomethyl-
- DTXSID10859248
- 3-BUTEN-2-ONE, 3-METHYL-4-(2,6,6-TRIMETHYL-2-CYCLOHEXEN-1-YL)-
- (3E)-3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
- Alpha-iso-methylionone, tech grade
- MFCD00034582
- 15789-90-9
- (E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
- CS-0185934
- 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one, analytical standard
- (E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
- 127-51-5
- UNII-9XP4LC555B
- CAS-127-51-5
- 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one #
- Isomethylionone, alpha-
- 8-Methyl-.alpha.-ionone
- DTXCID00809691
- HY-W127740
- FEMA No. 2714
- AKOS015899855
- NS00003923
- CHEBI:179835
- 4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-methyl-3-buten-2-one
- ISOMETHYLIONONE (ALPHA-)
- 9XP4LC555B
- NSC-66432
- (+/-)-ISOMETHYL-.ALPHA.-IONONE
- ALPHA-ISOMETHYL IONONE [INCI]
- 4-(2,6,6-Trimethyl 2-cyclohexen-1-yl)-3-methyl-3-buten-2-one
- CHEMBL3183353
- 3-Methyl-a-ionone
- EINECS 204-846-3
- alpha-isomethyl ionone
- Iso-.alpha.-methyl ionone
- .alpha.-Cetone
- M0647
- Isomethyl-.alpha.-ionone
- Alpha-isomethylionone
- SCHEMBL160940
- .alpha.-Ionone, isomethyl-
- .ALPHA.-ISOMETHYLIONONE [FHFI]
- Tox21_300152
- a-iso-Methylionone
- alpha-Cetone, odorant used in allergy studies
- W-109462
- AI3-36074
- NCGC00247909-01
- NCGC00254048-01
- alpha-Isomethyl ionone, >=95%, stabilized, FG
- A889185
- (3E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
- Isomethyl-a-ionone
- .alpha.-iso-Methyl ionone
- .alpha. Isomethyl ionone
- METHYL .GAMMA.-IONONE
- Methyl ionone I
- DTXSID7027047
- Q2204200
- ALPHAISOMETHYL IONONE
- Methyl-.alpha.-isoionone
- STK801849
-
- MDL: MFCD00034582
- Inchi: InChI=1S/C14H22O/c1-10-7-6-8-14(4,5)13(10)9-11(2)12(3)15/h7,9,13H,6,8H2,1-5H3
- InChI Key: JRJBVWJSTHECJK-PKNBQFBNSA-N
- SMILES: CC1=CCCC(C)(C)C1C=C(C)C(=O)C
Computed Properties
- Exact Mass: 206.16700
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.3
- Tautomer Count: 5
Experimental Properties
- Color/Form: Pale yellow liquid
- Density: 0.93 g/mL at 20 °C(lit.)
- Boiling Point: 121-122 ºC (9 Torr)
- Flash Point: 122.1±17.5 ºC,
- Refractive Index: n20/D 1.495-1.505
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 17.07000
- LogP: 3.90420
- FEMA: 2714 | ALPHA-ISO-METHYLIONONE
- Color/Form: 2000 μg/mL in methanol
a-iso-Methylionone Security Information
a-iso-Methylionone Customs Data
- HS CODE:2914299000
- Customs Data:
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
a-iso-Methylionone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CRM40383 |
127-51-5 | 1ML |
¥2022.01 | 2023-01-06 | |||
eNovation Chemicals LLC | Y1256393-500g |
3-Buten-2-one, 3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- |
127-51-5 | 65% | 500g |
$315 | 2023-09-04 | |
TRC | M262613-50mg |
a-iso-Methylionone |
127-51-5 | 50mg |
$ 63.00 | 2023-09-07 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 78707-50MG |
a-iso-Methylionone |
127-51-5 | 50mg |
¥1318.89 | 2023-04-25 | ||
BAI LING WEI Technology Co., Ltd. | ALR-024S-CN-10X-1mL |
Cetone Alpha (tech),1000 μg/mL in Acetonitrile |
127-51-5 | 1000 μg/mL in Acetonitrile | 1mL |
¥ 309 | 2022-04-26 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 16797-1ML |
a-iso-Methylionone |
127-51-5 | 1ml |
¥814.61 | 2023-10-26 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0647-25ml |
a-iso-Methylionone |
127-51-5 | 25ml |
¥405.0 | 2022-06-10 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 16797-1ML |
127-51-5 | 1ML |
¥738.17 | 2023-01-16 | |||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I117486-100ml |
a-iso-Methylionone |
127-51-5 | 60-70% | 100ml |
¥617.90 | 2023-09-02 | |
BAI LING WEI Technology Co., Ltd. | J07M0647-25ml |
a-iso-Methylionone |
127-51-5 | 70.0%(GC) | 25ml |
¥410 | 2023-11-24 |
a-iso-Methylionone Related Literature
-
Lucia Sanchez-Prado,Gerardo Alvarez-Rivera,J. Pablo Lamas,Maria Llompart,Marta Lores,Carmen Garcia-Jares Anal. Methods 2013 5 416
-
2. 368. The effects of sodium chloride and aniline hydrochloride upon the surface tensions and partial vapour pressures of aqueous aniline solutionsJames C. Speakman J. Chem. Soc. 1936 1662
-
3. An efficient protocol for Sharpless-style racemic dihydroxylationJason Eames,Helen J. Mitchell,Adam Nelson,Peter O’Brien,Stuart Warren,Paul Wyatt J. Chem. Soc. Perkin Trans. 1 1999 1095
-
4. 921. The oxidation of phenolic ethers with peroxyacetic acidH. Davidge,Alwyn G. Davies,J. Kenyon,R. F. Mason J. Chem. Soc. 1958 4569
-
Hossam Haick,Yoav Y. Broza,Pawel Mochalski,Vera Ruzsanyi,Anton Amann Chem. Soc. Rev. 2014 43 1423
Related Categories
- Sesquiterpenoids
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
- Natural Products and Extracts Flavors and Fragrances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:127-51-5)a-iso-Methylionone

Purity:99%
Quantity:500g
Price ($):272.0